Cas no 5153-67-3 (trans-b-Nitrostyrene)

Technical Introduction: trans-β-Nitrostyrene trans-β-Nitrostyrene (CAS 102-96-5) is an organic compound featuring a nitro group conjugated to a styrene framework. Its rigid trans-configuration and electron-deficient double bond make it a valuable intermediate in organic synthesis, particularly for Michael additions, cycloadditions, and the preparation of pharmaceuticals or agrochemicals. The compound’s reactivity stems from its α,β-unsaturated carbonyl-like properties, enabling selective transformations. It is typically supplied as a crystalline solid with high purity, ensuring consistent performance in research and industrial applications. Stability under controlled storage conditions further enhances its utility as a building block for fine chemicals and functional materials.
trans-b-Nitrostyrene structure
trans-b-Nitrostyrene structure
Product Name:trans-b-Nitrostyrene
CAS No:5153-67-3
MF:C8H7NO2
MW:149.146682024002
MDL:MFCD00007402
CID:45571
PubChem ID:5284459
Update Time:2025-06-26

trans-b-Nitrostyrene Chemical and Physical Properties

Names and Identifiers

    • (E)-(2-Nitrovinyl)benzene
    • trans-β-Nitrostyrene
    • trans-beta-Nitrostyrene
    • (E)-(2-Nitroethenyl)benzene
    • (E)-2-Nitroethenylbenzene
    • Benzene, (2-nitroethenyl)-, (E)-
    • -Nitrostyrene
    • trans-&#946
    • trans-4-(2-Nitroethenyl)benzene
    • trans-1-Nitro-2-phenylethylene
    • (2-Nitrovinyl)benzene
    • BETA-NITROSTYRENE
    • 2-Nitro-1-phenylethylene
    • 1-Phenyl-2-nitroethene
    • [(E)-2-Nitroethenyl]benzene
    • (E)-beta-Nitrostyrene
    • (2-nitroethenyl)benzene
    • beta-Nitrosytrene
    • Benzene, (2-nitroethenyl)-
    • Styrene, .beta.-nitro-
    • 1-(2-nitrovinyl)benzene
    • 1-Nitro-2-phenylethylene
    • (trans)-beta-Nitrostyrene
    • .beta.-Nitrostyrene
    • .omega
    • trans-ss-Nitrostyrene
    • NSC-9809
    • (E)-(2-nitrovinyl)-benzene
    • LS-13407
    • SCHEMBL30590
    • AKOS005207248
    • A800654
    • BRN 1210066
    • trans-.beta.-Nitrostyrene
    • NSC9809
    • [(1E)-2-NITROETHENYL]BENZENE
    • 3-05-00-01180 (Beilstein Handbook Reference)
    • ((E)-2-nitro-vinyl)-benzene
    • Styrene, beta-nitro-
    • NS8
    • .omega.-Nitrostyrene
    • UNII-5287E3OUAV
    • trans- beta -Nitrostyrene
    • trans-b-Nitrostyrene
    • NITROSTYRENE, TRANS-BETA-
    • omega-Nitrostyrene
    • BB 0218327
    • MFCD00007402
    • NCGC00258326-01
    • NCI-C02211
    • N0941
    • Nitrostyrene
    • BP-10983
    • NITROSTYRENE, BETA-
    • BCP12490
    • DTXSID0025789
    • BDBM50504465
    • trans-beta-Nitrostyrene, 99%
    • NS00023194
    • 5287E3OUAV
    • 2'-Nitrostyrene
    • 3-Amino-2-norbornanecarboxylicacid
    • Styrene, .beta.-nitro-, (E)-
    • AM85798
    • BRN 2042432
    • EN300-342539
    • HSDB 8046
    • CCRIS 482
    • 102-96-5
    • WLN: WN1U1R
    • A871246
    • (E)-1-NITRO-2-PHENYLETHYLENE
    • NCGC00254585-01
    • NSC 9809
    • EN300-55518
    • .gamma.-Nitrostyrene
    • Tox21_200772
    • D72576
    • 4-05-00-01352 (Beilstein Handbook Reference)
    • trans beta-nitrostyrene
    • 2-nitroethenylbenzene
    • NCGC00091093-01
    • NITROSTYRENE, BETA
    • CAS-102-96-5
    • CHEMBL230156
    • 1-((E)-2-nitrovinyl)benzene
    • AKOS017269762
    • AI3-16827
    • DTXCID901285
    • [(E)-2-nitrovinyl]benzene
    • 1-[(E)-2-nitro-1-ethenyl]benzene
    • Trans Beta Nitrostyrene
    • trans-nitrostyrene
    • EINECS 203-066-0
    • 5153-67-3
    • .BETA.-NITROSTYRENE, (E)-
    • AF-961/00496050
    • Tox21_300677
    • Styrene, beta-nitro-, (E)-
    • AMY12555
    • NCGC00091093-04
    • DS-2755
    • Benzene, [(1E)-2-nitroethenyl]-
    • CAS-5153-67-3
    • Styrene, beta-nitro
    • DTXCID3028130
    • I(2)-Nitrostyrol
    • NCGC00091093-02
    • Q15633930
    • CS-0031474
    • NITROSTYRENE, .BETA.
    • DTXSID6033247
    • trans-?-Nitrostyrene
    • (E)-?-Nitrostyrene
    • .beta.-Nitrosytrene
    • NCGC00091093-03
    • 2-PHENYL-1-NITROETHENE
    • MDL: MFCD00007402
    • Inchi: 1S/C8H7NO2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H/b7-6+
    • InChI Key: PIAOLBVUVDXHHL-VOTSOKGWSA-N
    • SMILES: [O-][N+](/C=C/C1C=CC=CC=1)=O
    • BRN: 1210066

Computed Properties

  • Exact Mass: 149.04800
  • Monoisotopic Mass: 149.047678
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.1
  • Topological Polar Surface Area: 45.8

Experimental Properties

  • Color/Form: Yellow crystals
  • Density: 1.2517 (rough estimate)
  • Melting Point: 55.0 to 59.0 deg-C
  • Boiling Point: 250-260 °C(lit.)
  • Flash Point: 250-260°C
  • Refractive Index: 1.5320 (estimate)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 45.82000
  • LogP: 2.45720
  • Solubility: Uncertain
  • λmax: 320(lit.)

trans-b-Nitrostyrene Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:UN2811
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • RTECS:WL5460000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36
  • TSCA:Yes
  • Storage Condition:0-10°C

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trans-b-Nitrostyrene Suppliers

Amadis Chemical Company Limited
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(CAS:5153-67-3)trans-b-Nitrostyrene
Order Number:A871246
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:27
Price ($):459.0
Email:sales@amadischem.com

trans-b-Nitrostyrene Related Literature

Additional information on trans-b-Nitrostyrene

Trans-b-Nitrostyrene (CAS No. 5153-67-3): A Comprehensive Overview

Trans-b-Nitrostyrene, also known as E-b-nitrostyrene, is a chemical compound with the CAS registry number 5153-67-3. It belongs to the class of nitrostyrenes, which are derivatives of styrene containing a nitro group (-NO₂) attached to the benzene ring. This compound is widely studied in various fields of chemistry, including organic synthesis, polymer science, and materials engineering. Recent advancements in synthetic methodologies and its applications have further highlighted its significance in both academic and industrial research.

The molecular structure of trans-b-nitrostyrene consists of a benzene ring with a vinyl group (-CH₂CH₂-) and a nitro group in the trans configuration. This arrangement imparts unique electronic and steric properties to the molecule, making it a versatile building block for constructing complex organic molecules. The nitro group is particularly interesting due to its strong electron-withdrawing nature, which influences the reactivity of the compound in various chemical transformations.

Recent studies have focused on the synthesis of trans-b-nitrostyrene through innovative routes, such as catalytic hydrogenation and oxidation reactions. These methods have not only improved the yield but also reduced the environmental footprint of production processes. For instance, researchers have developed green chemistry approaches using biodegradable catalysts and renewable feedstocks to synthesize trans-b-nitrostyrene more efficiently.

In terms of chemical properties, trans-b-nitrostyrene exhibits high thermal stability and excellent solubility in organic solvents. These characteristics make it an ideal candidate for applications in polymer science. For example, it has been used as a monomer in the synthesis of novel polymers with tailored mechanical and thermal properties. Recent research has demonstrated its potential in creating high-performance materials for aerospace and automotive industries.

The application of trans-b-nitrostyrene extends beyond polymer science. It has been employed as an intermediate in the synthesis of pharmaceutical compounds, agrochemicals, and advanced materials. Its role as a precursor in drug discovery has been particularly noteworthy, with studies showing its ability to form bioactive molecules with potential therapeutic applications.

From an environmental perspective, trans-b-nitrostyrene's impact has been a subject of recent scrutiny. Researchers have investigated its biodegradability and toxicity under various conditions. Findings suggest that while it is relatively stable under normal conditions, controlled degradation pathways can be developed to minimize its environmental impact.

In conclusion, trans-b-nitrostyrene (CAS No. 5153-67-3) is a multifaceted compound with significant potential across diverse chemical domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, trans-b-nitrostyrene is poised to play an even more prominent role in shaping future innovations.

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Amadis Chemical Company Limited
(CAS:5153-67-3)trans-b-Nitrostyrene
A871246
Purity:99%
Quantity:500g
Price ($):459.0
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